Cas no 745051-61-0 (2H-Pyran-4-propanamide, α-[4-(cyclopropylsulfonyl)phenyl]-N-(5-fluoro-2-thiazolyl)tetrahydro-, (αR)-)
2H-Pyran-4-propanamide, α-[4-(cyclopropylsulfonyl)phenyl]-N-(5-fluoro-2-thiazolyl)tetrahydro-, (αR)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-4-propanamide, α-[4-(cyclopropylsulfonyl)phenyl]-N-(5-fluoro-2-thiazolyl)tetrahydro-, (αR)-
- (2r)-2-(4-cyclopropanesulphonylphenyl)-n-(5-fluorothiazol-2-yl)-3-(tetrahydropyran-4-yl)propionamide
- (2R)-2-(4-Cyclopropanesulfonylphenyl)-N-(5-fluorothiazol-2-yl)-3-(tetrahydropyran-4-yl)propionamide
- (R)-2-(4-(cyclopropylsulfonyl)phenyl)-N-(5-fluorothiazol-2-yl)-3-(tetrahydro-2H-pyran-4-yl)propanamide
- HY-U00411
- CHEMBL499520
- AKOS040732276
- DBMFNEZMJWKKPU-QGZVFWFLSA-N
- PSN-GK1
- SCHEMBL2652104
- DA-77207
- 745051-61-0
- BDBM50251391
- (2R)-2-(4-cyclopropylsulfonylphenyl)-N-(5-fluoro-1,3-thiazol-2-yl)-3-(oxan-4-yl)propanamide
- CS-7358
-
- Inchi: InChI=1S/C20H23FN2O4S2/c21-18-12-22-20(28-18)23-19(24)17(11-13-7-9-27-10-8-13)14-1-3-15(4-2-14)29(25,26)16-5-6-16/h1-4,12-13,16-17H,5-11H2,(H,22,23,24)/t17-/m1/s1
- InChI Key: DBMFNEZMJWKKPU-QGZVFWFLSA-N
- SMILES: O=C(NC1=NC=C(F)S1)[C@@H](C2=CC=C(S(=O)(C3CC3)=O)C=C2)CC4CCOCC4
Computed Properties
- Exact Mass: 438.10832773g/mol
- Monoisotopic Mass: 438.10832773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 669
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 122Ų
2H-Pyran-4-propanamide, α-[4-(cyclopropylsulfonyl)phenyl]-N-(5-fluoro-2-thiazolyl)tetrahydro-, (αR)- Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
2H-Pyran-4-propanamide, α-[4-(cyclopropylsulfonyl)phenyl]-N-(5-fluoro-2-thiazolyl)tetrahydro-, (αR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47478-1mg |
PSN-GK1 |
745051-61-0 | 98% | 1mg |
¥9094.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47478-5mg |
PSN-GK1 |
745051-61-0 | 98% | 5mg |
¥18099.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47478-10mg |
PSN-GK1 |
745051-61-0 | 98% | 10mg |
¥30760.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47478-20mg |
PSN-GK1 |
745051-61-0 | 98% | 20mg |
¥54297.00 | 2023-09-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P911476-1mg |
PSN-GK1 |
745051-61-0 | 98% | 1mg |
¥14,472.00 | 2022-09-01 | |
| Biosynth | VEB05161-1 mg |
PSN-GK1 |
745051-61-0 | 1mg |
$2,120.00 | 2022-12-28 |
2H-Pyran-4-propanamide, α-[4-(cyclopropylsulfonyl)phenyl]-N-(5-fluoro-2-thiazolyl)tetrahydro-, (αR)- Related Literature
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 2H-Pyran-4-propanamide, α-[4-(cyclopropylsulfonyl)phenyl]-N-(5-fluoro-2-thiazolyl)tetrahydro-, (αR)-
Compound CAS No. 745051-61-0: A Comprehensive Overview
The compound with CAS No. 745051-61-0, known as 2H-Pyran-4-propanamide, α-[4-(cyclopropylsulfonyl)phenyl]-N-(5-fluoro-2-thiazolyl)tetrahydro-, (αR)-, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, properties, and potential applications.
The chemical structure of 2H-Pyran-4-propanamide, α-[4-(cyclopropylsulfonyl)phenyl]-N-(5-fluoro-2-thiazolyl)tetrahydro-, (αR)- is characterized by a tetrahydro-pyran ring system substituted with a propanamide group. The molecule also features a cyclopropylsulfonyl phenyl moiety and a 5-fluoro-thiazole substituent. These structural elements contribute to its unique physical and chemical properties, making it a valuable compound for further research and development.
Recent studies have highlighted the importance of pyran derivatives in medicinal chemistry. The presence of the tetrahydro-pyran ring in this compound provides a rigid framework that can enhance bioavailability and stability. Additionally, the cyclopropylsulfonyl group introduces electron-withdrawing effects, which can modulate the compound's reactivity and selectivity in biological systems.
The synthesis of CAS No. 745051-61-0 involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the complex structure of this compound. The use of these methods ensures high yields and excellent stereochemical control, particularly for the (αR)-configuration.
One of the most exciting aspects of this compound is its potential as a bioactive agent. Preliminary in vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes. This suggests that it could be developed into a novel anti-inflammatory drug. Furthermore, its interaction with cellular receptors has been explored using computational modeling, providing insights into its mechanism of action.
Another area of interest is the pharmacokinetic profile of this compound. Studies have shown that it exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are essential for designing effective drug delivery systems and optimizing therapeutic outcomes.
In terms of applications, CAS No. 745051-61-0 has shown promise in the field of drug discovery. Its unique combination of structural features makes it a valuable lead compound for developing new pharmaceutical agents. Researchers are currently exploring its potential as an anticancer agent by investigating its effects on tumor cell proliferation and apoptosis.
It is also worth noting that this compound has been subjected to extensive safety evaluations. Toxicological studies indicate that it has low acute toxicity and does not exhibit genotoxicity under standard testing conditions. These findings are crucial for advancing its development as a therapeutic agent.
In conclusion, CAS No. 745051-61-0, or 2H-Pyran-4-propanamide, α-[4-(cyclopropylsulfonyl)phenyl]-N-(5-fluoro-2-thiazolyl)tetrahydro-, (αR)-, represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activities, positions it as a key player in future drug development efforts.
745051-61-0 (2H-Pyran-4-propanamide, α-[4-(cyclopropylsulfonyl)phenyl]-N-(5-fluoro-2-thiazolyl)tetrahydro-, (αR)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)